Cas no 1804695-06-4 (3,6-Diamino-2-(difluoromethyl)-4-hydroxypyridine)

• Product Name: 3,6-Diamino-2-(difluoromethyl)-4-hydroxypyridine
• CAS No: 1804695-06-4
• MF: C₆H₇F₂N₃O
• MW: 175.136087656021
• CID: 4918285
• Update Time: 2025-10-20

3,6-Diamino-2-(difluoromethyl)-4-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 3,6-Diamino-2-(difluoromethyl)-4-hydroxypyridine

• Inchi： 1S/C6H7F2N3O/c7-6(8)5-4(10)2(12)1-3(9)11-5/h1,6H,10H2,(H3,9,11,12)
• InChI Key： HEXKLQHAYCMTRG-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(C=C(N)N1)=O)N)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 283
• XLogP3: -0.2
• Topological Polar Surface Area: 81.1

Additional information on 3,6-Diamino-2-(difluoromethyl)-4-hydroxypyridine

Comprehensive Overview of 3,6-Diamino-2-(difluoromethyl)-4-hydroxypyridine (CAS No. 1804695-06-4)

3,6-Diamino-2-(difluoromethyl)-4-hydroxypyridine (CAS No. 1804695-06-4) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the difluoromethyl group and hydroxypyridine core, make it a valuable intermediate for designing novel bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological targets through hydrogen bonding and hydrophobic interactions.

The compound's diamino functionality enhances its versatility in synthetic chemistry, enabling the formation of Schiff bases or coordination complexes with metal ions. This property is critical for developing catalysts or sensors in material science. Recent studies highlight its role in optimizing fluorinated pyridines, a class of compounds increasingly used in medicinal chemistry due to their improved metabolic stability and membrane permeability. As the demand for fluorine-containing pharmaceuticals rises, 3,6-Diamino-2-(difluoromethyl)-4-hydroxypyridine serves as a key building block for innovative therapies.

From an industrial perspective, this compound aligns with the growing trend of sustainable chemical synthesis. Its potential use in green chemistry protocols—such as solvent-free reactions or catalytic transformations—resonates with global efforts to reduce environmental impact. Companies exploring high-value fine chemicals often prioritize derivatives of hydroxypyridine for their low toxicity and biodegradability, making CAS No. 1804695-06-4 a candidate for eco-friendly product development.

In the context of AI-driven drug discovery, 3,6-Diamino-2-(difluoromethyl)-4-hydroxypyridine has been flagged in computational screenings for its favorable physicochemical properties. Machine learning models predict its utility in targeting enzymes like kinases or GPCRs, addressing common search queries such as "fluorinated heterocycles in drug design" or "pyridine derivatives for CNS drugs." These insights underscore its relevance in modern precision medicine initiatives.

Analytical characterization of this compound involves advanced techniques like NMR spectroscopy and high-resolution mass spectrometry, topics frequently searched by synthetic chemists. Its stability under physiological conditions also makes it a subject of interest in pharmacokinetic studies. For manufacturers, scalability and purity (often >98% by HPLC) are critical metrics, reflecting the compound's alignment with Good Manufacturing Practice (GMP) standards.

Emerging applications in agrochemicals further expand its market potential. The difluoromethyl moiety’s ability to resist enzymatic degradation could lead to next-generation herbicides or fungicides with lower application frequencies—a hot topic in sustainable agriculture forums. Patent analyses reveal increasing filings around similar structures, indicating robust R&D activity.

To address common user questions: While not a household name, 3,6-Diamino-2-(difluoromethyl)-4-hydroxypyridine exemplifies how niche chemicals drive innovation. FAQs like "Why fluorinate pyridine rings?" or "Amino-pyridines in catalysis" find answers in its balanced lipophilicity and electronic effects. As regulatory frameworks evolve, compounds like CAS No. 1804695-06-4 will likely play pivotal roles in compliant, high-performance formulations across industries.